Cas no 2138019-10-8 (rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate)

• Product Name: rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate
• CAS No: 2138019-10-8
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 6007996
• PubChem ID: 165465056
• Update Time: 2025-06-25

rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-799421
• rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate
• 2138019-10-8

• Inchi： 1S/C12H15F2NO3/c1-5-8(16)9-7(12(9,13)14)6-15-10(17)18-11(2,3)4/h1,7,9H,6H2,2-4H3,(H,15,17)/t7-,9-/m1/s1
• InChI Key： CIIHBHHLOKNYHS-VXNVDRBHSA-N
• SMILES： FC1([C@@H](C(C#C)=O)[C@H]1CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 259.10199966g/mol
• Monoisotopic Mass: 259.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate

Comprehensive Analysis of rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate (CAS No. 2138019-10-8)

The compound rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate (CAS No. 2138019-10-8) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule features a unique cyclopropyl core with difluoro substitutions and a prop-2-ynoyl moiety, making it a versatile intermediate for the synthesis of bioactive compounds. Its structural complexity and functional groups have made it a subject of interest for researchers exploring novel drug candidates, particularly in the areas of enzyme inhibition and targeted therapies.

In recent years, the demand for fluorinated compounds like rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as it can significantly alter the physicochemical properties of a molecule. The presence of difluoro groups in this compound suggests potential applications in the development of protease inhibitors or kinase modulators, which are hot topics in oncology and inflammatory disease research.

The tert-butyl carbamate (Boc) protecting group in this molecule is another critical feature, widely used in peptide synthesis and organic chemistry. This group ensures stability during synthetic transformations, making rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate a valuable building block for multi-step reactions. Researchers often search for Boc-protected intermediates to streamline their synthetic routes, and this compound fits perfectly into such workflows.

Another notable aspect of this compound is its prop-2-ynoyl (propargyl) functionality, which is increasingly relevant in click chemistry applications. Click chemistry has revolutionized bioconjugation and material science, enabling rapid and selective bond formation. The alkyne group in rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction frequently employed in drug discovery and biopolymer modifications. This aligns with the growing trend of bioorthogonal chemistry in therapeutic development.

From a synthetic perspective, the cyclopropyl ring in this molecule adds steric constraint, which can influence the conformational preferences of potential drug candidates. Cyclopropanes are known to mimic peptide bonds or act as rigid spacers, making them valuable in structure-activity relationship (SAR) studies. The combination of difluoro and cyclopropyl motifs in rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate offers a unique scaffold for probing biological targets with high precision.

Given the increasing focus on personalized medicine and small-molecule therapeutics, compounds like rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate are likely to play a pivotal role in future drug development. Its structural features align with current trends in fragment-based drug design (FBDD) and covalent inhibitor research, where modularity and reactivity are key. Researchers are actively exploring such compounds to address unmet medical needs, particularly in diseases with complex pathogenesis.

In summary, rac-tert-butyl N-{[(1R,3S)-2,2-difluoro-3-(prop-2-ynoyl)cyclopropyl]methyl}carbamate (CAS No. 2138019-10-8) represents a sophisticated chemical tool with broad applicability in modern pharmaceutical research. Its multifunctional design, combining fluorination, Boc protection, and alkyne reactivity, positions it as a promising candidate for advancing drug discovery efforts. As the scientific community continues to explore innovative therapeutic strategies, this compound is poised to contribute significantly to the next generation of bioactive molecules.